Cas no 1189998-96-6 (N-Deshydroxyethyl Dasatinib-d8)

• Product Name: N-Deshydroxyethyl Dasatinib-d8
• CAS No: 1189998-96-6
• MF: C₂₀H₂₂ClN₇OS
• MW: 452.002274036407
• CID: 3162070
• PubChem ID: 46781135
• Update Time: 2025-05-22

N-Deshydroxyethyl Dasatinib-d8 Chemical and Physical Properties

Names and Identifiers

• N-(2-chloro-6-methylphenyl)-2-[[2-methyl-6-(2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl)pyrimidin-4-yl]amino]-1,3-thiazole-5-carboxamide
• N-Deshydroxyethyl Dasatinib-d8
• Dasatinib Metabolite M4-d8
• DTXSID00675797
• N-(2-Chloro-6-methylphenyl)-2-({2-methyl-6-[(2,2,3,3,5,5,6,6-~2~H_8_)piperazin-1-yl]pyrimidin-4-yl}amino)-1,3-thiazole-5-carboxamide
• N-DeshydroxyethylDasatinib-d8
• HY-107447S
• 1189998-96-6
• CS-0202528

• Inchi： 1S/C20H22ClN7OS/c1-12-4-3-5-14(21)18(12)27-19(29)15-11-23-20(30-15)26-16-10-17(25-13(2)24-16)28-8-6-22-7-9-28/h3-5,10-11,22H,6-9H2,1-2H3,(H,27,29)(H,23,24,25,26)/i6D2,7D2,8D2,9D2
• InChI Key： DOBZFFWLHXORTB-COMRDEPKSA-N
• SMILES： ClC1=CC=CC(C)=C1NC(C1=CN=C(NC2=CC(=NC(C)=N2)N2C([2H])([2H])C([2H])([2H])NC([2H])([2H])C2([2H])[2H])S1)=O

Computed Properties

• Exact Mass: 451.18000
• Monoisotopic Mass: 451.1797212g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: >300°C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 126.80000
• LogP: 4.45960

N-Deshydroxyethyl Dasatinib-d8 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-Deshydroxyethyl Dasatinib-d8

N-Deshydroxyethyl Dasatinib-d8 (CAS 1189998-96-6): A Comprehensive Guide to Its Properties and Applications

N-Deshydroxyethyl Dasatinib-d8 (CAS 1189998-96-6) is a deuterated analog of N-Deshydroxyethyl Dasatinib, a key metabolite of the well-known tyrosine kinase inhibitor, Dasatinib. This compound has gained significant attention in pharmaceutical research due to its unique isotopic labeling, which makes it invaluable for quantitative mass spectrometry and drug metabolism studies. Researchers and pharmaceutical companies are increasingly interested in deuterated compounds like N-Deshydroxyethyl Dasatinib-d8 for their enhanced stability and precision in analytical applications.

The molecular structure of N-Deshydroxyethyl Dasatinib-d8 incorporates eight deuterium atoms, replacing hydrogen atoms at specific positions. This modification significantly improves the compound's utility in LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) analyses, where it serves as an internal standard for accurate quantification of Dasatinib and its metabolites in biological samples. The use of deuterated internal standards minimizes matrix effects and enhances the reliability of pharmacokinetic studies, a critical factor in modern drug development.

One of the most compelling applications of N-Deshydroxyethyl Dasatinib-d8 lies in cancer research. Dasatinib, the parent drug, is widely used to treat chronic myeloid leukemia (CML) and Philadelphia chromosome-positive acute lymphoblastic leukemia (Ph+ ALL). By studying the metabolism of Dasatinib using N-Deshydroxyethyl Dasatinib-d8, researchers can gain deeper insights into drug efficacy, resistance mechanisms, and potential side effects. This is particularly relevant given the growing interest in personalized medicine and targeted cancer therapies.

In addition to its role in oncology research, N-Deshydroxyethyl Dasatinib-d8 is also used in forensic toxicology and doping control. The compound's high specificity and sensitivity make it an excellent candidate for detecting Dasatinib misuse in sports or accidental exposure in forensic cases. With the rise of performance-enhancing drugs in athletics, the demand for reliable analytical standards like N-Deshydroxyethyl Dasatinib-d8 has surged.

The synthesis of N-Deshydroxyethyl Dasatinib-d8 requires advanced isotopic labeling techniques, often involving deuterium exchange reactions or custom synthesis routes. Manufacturers must adhere to stringent quality control measures to ensure isotopic purity and chemical integrity, as even minor impurities can compromise its performance as an internal standard. This level of precision aligns with the increasing regulatory demands in pharmaceutical analysis and good laboratory practices (GLP).

Market trends indicate a growing demand for deuterated pharmaceutical standards, driven by advancements in mass spectrometry technology and the need for more accurate drug monitoring. N-Deshydroxyethyl Dasatinib-d8 is part of this expanding niche, with applications extending beyond research labs to clinical diagnostics and biopharmaceutical production. As the pharmaceutical industry continues to embrace precision medicine, the role of compounds like N-Deshydroxyethyl Dasatinib-d8 will only become more critical.

For researchers and laboratories seeking high-quality N-Deshydroxyethyl Dasatinib-d8, it is essential to source the compound from reputable suppliers who provide comprehensive certificates of analysis (CoA) and detailed MSDS (Material Safety Data Sheets). Proper storage conditions, typically at -20°C in a dry environment, are crucial to maintaining the compound's stability over time. These best practices ensure that N-Deshydroxyethyl Dasatinib-d8 delivers consistent performance in sensitive analytical workflows.

Looking ahead, the future of N-Deshydroxyethyl Dasatinib-d8 appears promising, with potential applications in emerging fields such as metabolomics and proteomics. As scientists unravel the complexities of drug metabolism and biomarker discovery, the need for specialized compounds like N-Deshydroxyethyl Dasatinib-d8 will continue to grow. Its versatility and precision make it a cornerstone of modern analytical chemistry and pharmaceutical research.